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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calycosin, an O-methylated isoflavone, is a natural compound primarily isolated from the roots

of Astragalus membranaceus Bge. var. mongholicus and Trifolium pratense L. (red clover).[1]

[2] It has garnered significant attention in the scientific community for its diverse

pharmacological activities, including antioxidant, anti-inflammatory, neuroprotective, and

anticancer effects.[3][4][5] This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, and key biological activities of Calycosin, with

a focus on its modulation of critical cellular signaling pathways. Detailed experimental protocols

are provided to facilitate further research and development.

Chemical Structure and Properties
Calycosin is chemically known as 7-hydroxy-3-(3-hydroxy-4-methoxyphenyl)chromen-4-one.

[1][2] Its structure is characterized by a three-ring isoflavone backbone with hydroxyl and

methoxy functional groups that contribute to its biological activity.

Table 1: Chemical and Physical Properties of Calycosin
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Property Value Reference(s)

IUPAC Name
7-hydroxy-3-(3-hydroxy-4-

methoxyphenyl)chromen-4-one
[1][2]

Synonyms

3'-hydroxyformononetin, 3',7-

dihydroxy-4'-

methoxyisoflavone

[1][2]

CAS Number 20575-57-9 [1][2]

Chemical Formula C₁₆H₁₂O₅ [1][6]

Molecular Weight 284.26 g/mol [1][6]

Appearance
White to off-white or light

yellow powder
[1][7]

Melting Point 245-247 °C [7]

Solubility

Soluble in methanol (1

mg/mL), DMSO (25 mg/mL),

and DMF (30 mg/mL).

[1][7][8]

Storage 2-8°C, sealed in a dry place. [7][9]

Table 2: Spectroscopic Data of Calycosin

Spectroscopic Technique Data Reference(s)

UV-Vis (λmax)
219, 249, 291 nm (in

Methanol)
[8]

¹H-NMR Available [10][11]

¹³C-NMR Available [1][12]

Mass Spectrometry Available [1][12]

Biological Activity and Signaling Pathways
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Calycosin exerts its biological effects by modulating a variety of cellular signaling pathways. Its

ability to interact with key regulatory proteins makes it a promising candidate for the

development of novel therapeutics.

Estrogen Receptor (ER) Signaling
Calycosin is classified as a phytoestrogen and can bind to estrogen receptors (ERα and ERβ),

acting as a selective estrogen receptor modulator (SERM).[4][8] Its effects are often cell-type

specific. In some breast cancer cells, it exhibits anti-proliferative effects by upregulating ERβ

and subsequently inhibiting downstream signaling.[13] Conversely, in endothelial cells, it can

promote angiogenesis through ER-mediated activation of the MAPK pathway.[14]
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Calycosin's Modulation of Estrogen Receptor Signaling
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Calycosin's Effect on the PI3K/Akt Pathway
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Calycosin's Influence on the MAPK/ERK Pathway
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Calycosin's Inhibition of the NF-κB Pathway
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Workflow for Calycosin Extraction and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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